Cas no 2137057-26-0 (2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)-)

• Product Name: 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)-
• CAS No: 2137057-26-0
• MF: C₁₁H₁₈ClNO₅
• MW: 279.717322826386
• CID: 5255905
• Update Time: 2025-10-24

2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)-

• Inchi： 1S/C11H18ClNO5/c1-11(2,3)18-10(15)13-4-5-16-8(6-13)9(14)17-7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： GCZLVWTZBARYLX-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCO[C@H](C(OCCl)=O)C1

Additional information on 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)-

Comprehensive Overview of 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)- (CAS No. 2137057-26-0)

The compound 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)- (CAS No. 2137057-26-0) is a specialized chiral morpholine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and tert-butyl ester groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for chiral building blocks like 2,4-Morpholinedicarboxylic acid derivatives has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s stereospecificity ((2S)-configuration) is particularly appealing for designing highly selective ligands, a topic frequently searched in academic and industrial forums. Its CAS No. 2137057-26-0 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in patent filings and R&D projects.

The morpholine ring in this compound is a privileged scaffold in medicinal chemistry, known for enhancing solubility and metabolic stability. Coupled with the chloromethyl moiety, it offers versatile reactivity for further functionalization, a feature highlighted in recent publications on prodrug design and bioconjugation. These attributes address common search queries such as "morpholine-based drug candidates" or "chiral ester applications in pharmaceuticals," making this compound a focal point for interdisciplinary research.

From a synthetic perspective, the tert-butyl ester group in CAS No. 2137057-26-0 provides steric protection for carboxylate functionalities, a strategy widely discussed in organic chemistry communities. This aligns with trending topics like "protecting group strategies in multistep synthesis" and "sustainable esterification methods." Moreover, the compound’s potential in catalysis and material science is under exploration, as evidenced by its inclusion in studies on polymer modifiers and chiral auxiliaries.

Quality control and analytical characterization of 2,4-Morpholinedicarboxylic acid, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, (2S)- are critical for its industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are frequently mentioned in user searches related to "purity assessment of chiral intermediates." Suppliers often emphasize batch-to-batch consistency, responding to the growing emphasis on GMP-compliant synthesis in fine chemical production.

In conclusion, CAS No. 2137057-26-0 represents a cutting-edge example of how chiral morpholine derivatives can bridge gaps between academic discovery and commercial application. Its multifaceted chemistry caters to trending scientific inquiries, from structure-activity relationships to green synthetic routes, ensuring its continued prominence in high-impact research.